Cas no 1368652-35-0 (2-(5-bromothiophen-2-yl)prop-2-enoic acid)

• Product Name: 2-(5-bromothiophen-2-yl)prop-2-enoic acid
• CAS No: 1368652-35-0
• MF: C₇H₅BrO₂S
• MW: 233.082400083542
• CID: 5914912
• PubChem ID: 82289977
• Update Time: 2025-10-31

2-(5-bromothiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)prop-2-enoic acid
• EN300-1911678
• 1368652-35-0

• Inchi： 1S/C7H5BrO2S/c1-4(7(9)10)5-2-3-6(8)11-5/h2-3H,1H2,(H,9,10)
• InChI Key： ZYHXNKASEKXARR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C)C(=O)O)S1

Computed Properties

• Exact Mass: 231.91936g/mol
• Monoisotopic Mass: 231.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-bromothiophen-2-yl)prop-2-enoic acid

Introduction to 2-(5-Bromothiophen-2-yl)prop-2-enoic Acid (CAS No. 1368652-35-0)

2-(5-Bromothiophen-2-yl)prop-2-enoic acid (CAS No. 1368652-35-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, offers a wide range of applications in drug discovery, polymer synthesis, and other advanced research areas. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(5-bromothiophen-2-yl)prop-2-enoic acid.

The molecular formula of 2-(5-bromothiophen-2-yl)prop-2-enoic acid is C₉H₇BrO₂S, with a molecular weight of approximately 247.01 g/mol. The compound features a brominated thiophene ring and a propenoic acid moiety, which contribute to its distinctive chemical reactivity and biological properties. The presence of the bromine atom in the thiophene ring makes it an attractive precursor for various synthetic transformations, including cross-coupling reactions and electrophilic substitutions.

In terms of synthesis, 2-(5-bromothiophen-2-yl)prop-2-enoic acid can be prepared through several routes. One common method involves the reaction of 5-bromothiophene with acryloyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic addition mechanism, followed by deprotonation to form the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, which offer high yields and excellent functional group tolerance.

The biological activities of 2-(5-bromothiophen-2-yl)prop-2-enoic acid have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that 2-(5-bromothiophen-2-yl)prop-2-enoic acid can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells has been reported in several in vitro and in vivo models, suggesting its potential as an anticancer agent.

Beyond its biological applications, 2-(5-bromothiophen-2-yl)prop-2-enoic acid has also found use in materials science. The compound can be incorporated into polymers to enhance their mechanical properties and thermal stability. For example, copolymers containing 2-(5-bromothiophen-2-yl)prop-2-enoic acid units have been synthesized and characterized for their use in electronic devices and sensors. The unique electronic properties of the thiophene ring contribute to the conductivity and sensitivity of these materials.

The environmental impact of 2-(5-bromothiophen-2-yl)prop-2-enoic acid is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For instance, catalytic systems using earth-abundant metals such as iron and cobalt have been explored as alternatives to precious metal catalysts. These approaches not only reduce costs but also minimize the release of hazardous byproducts.

In conclusion, 2-(5-bromothiophen-2-yl)prop-2-enonic acid (CAS No. 1368652-35-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure endows it with diverse reactivity and biological activities, making it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new applications and improve synthetic methodologies, the importance of this compound is likely to grow even further.